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Compound of Interest

Compound Name: Potassium ionophore 111

Cat. No.: B1599003

Potassium lonophore lll, also known by its synonym 2-Dodecyl-2-methyl-1,3-propanediyl
bis[N-[5-nitro(benzo-15-crown-5)-4'-yllcarbamate] or BME 44, is a highly selective ionophore
used extensively in the development of potassium-selective sensors.[1][2] Its primary
application lies in the formulation of ion-selective electrodes (ISEs), particularly for measuring
potassium ion (K+) concentrations in biological fluids like blood, plasma, and urine.[1][3][4][5]
This guide provides a comprehensive overview of its chemical structure, mechanism of action,
performance data, and experimental protocols for its use.

Chemical Structure and Properties

Potassium lonophore lll is a synthetic, lipophilic molecule featuring two benzo-15-crown-5
ether units.[1] This bis-crown ether structure is fundamental to its high affinity and selectivity for
potassium ions. The molecule's hydrophobic exterior allows it to be easily embedded within
polymeric membranes, such as those made of poly(vinyl chloride) (PVC), which are commonly
used in ISEs.[1][4][6]

Key Identifiers and Properties:
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Property Value
2-Dodecyl-2-methyl-1,3-propanediyl bis[N-[5'-
UPAC Name nitro(ben);o-15-cro)\//vn-5)-p4'-;]carb;/matci][1[]
Synonym BME 44[1]
CAS Number 99348-39-7[1]
Molecular Formula CasH70N4O1s[1]
Molecular Weight 967.06 g/mol [1]
Appearance Yellow powder[3]
Solubility Soluble in chloroform[3]

Mechanism of Action

Potassium lonophore lll functions as a "carrier ionophore".[2][7] These are lipid-soluble
molecules that bind to a specific ion, shield its charge, and transport it across a hydrophobic
barrier, such as a biological membrane or a PVC membrane in an electrode.[7] The core
mechanism involves the hydrophilic center of the crown ether cavities reversibly binding a
potassium ion.[7] The hydrophobic exterior of the ionophore-ion complex then facilitates its
diffusion across the lipidic membrane. This selective transport generates a potential difference
across the membrane that is proportional to the concentration of potassium ions, which is the
principle behind its use in potentiometric sensors.
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Caption: Mechanism of Potassium lonophore lll-mediated K+ transport.

Quantitative Performance Data

The efficacy of an ionophore is primarily determined by its selectivity for the target ion over
other interfering ions. This is quantified by the potentiometric selectivity coefficient (Kpot). A
smaller value indicates greater selectivity.[8]
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Table 1: Potentiometric Selectivity Coefficients (logKpot K+,M)

The following table summarizes the selectivity of Potassium lonophore lll-based electrodes
for potassium (K+) over various other cations. The data is derived from membranes used for
assaying K+ in diluted biological fluids.[5]

Interfering lon (M) logKpot Value
Sodium (Na+) -3.08[5]
Lithium (Li+) -3.14[5]
Calcium (Caz+) -3.80[5]
Magnesium (Mg3+) -3.92[5]

Data obtained by the separate solution method (0.01 M solutions of chlorides).[5]

Experimental Protocols

The performance of Potassium lonophore lll is highly dependent on the composition of the
ion-selective membrane in which it is embedded. Below are established protocols for preparing
PVC membranes for specific applications.

Protocol 1: Membrane for K+ Assay in Diluted Urine, Blood, Plasma, or Serum[5]

This composition is recommended for creating solvent polymeric membrane electrodes for
analyzing diluted biological samples.

Table 2: Recommended Membrane Composition (Diluted Samples)
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Component Chemical Name Supplier Cat. No. Weight %
Potassium ionophore
lonophore " 60397 2.40%][5]
. Bis(1-
Plasticizer 02150 60.70%][5]

butylpentyl)adipate

Poly(vinyl chloride),
Polymer ] 81392
high M.W.

36.40%]5]

. Potassium tetrakis(4-
Additive 60591
chlorophenyl)borate

0.50%/[5]

Protocol 2: Membrane for K+ Assay in Undiluted Urine, Blood, Plasma, or Serum[5]

For direct measurement in undiluted biological fluids, a different membrane composition is

recommended to ensure stability and accurate response.

Table 3: Recommended Membrane Composition (Undiluted Samples)

Component Chemical Name Supplier Cat. No.

Weight %

Potassium ionophore
lonophore " 60397

2.00%[5]

o 2-Nitropheny! octyl
Plasticizer 73732
ether

66.10%]5]

Poly(vinyl chloride),
Polymer ] 81392
high M.W.

33.00%[5]

iy Potassium tetrakis(4-
Additive 60591
chlorophenyl)borate

0.20%[5]

Workflow for lon-Selective Electrode (ISE) Preparation

The following diagram illustrates the general workflow for fabricating a potassium-selective

electrode using one of the membrane compositions described above.
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Caption: General workflow for preparing a K+-selective PVC membrane electrode.

Applications

The high selectivity and lipophilicity of Potassium lonophore Il make it an ideal candidate for
a variety of sensing applications.[2]

Clinical Diagnostics: Its primary use is in ISEs for the routine measurement of potassium
levels in bodily fluids, which is critical for monitoring patient health.[3][4]

e Food Analysis: It has been incorporated into potentiometric "electric tongues” for food quality
assessment.[1][4][6]

o Biochemical Research: The ionophore is used to study the transport of potassium ions
across cellular membranes and to investigate the role of potassium in various biological
processes, such as enzyme activity and cell metabolism.[3][9]

o Wearable and Implantable Sensors: Recent research has focused on covalently attaching
derivatives of BME-44 to silicone matrices to create biocompatible, plasticizer-free sensors
with reduced component leaching, suitable for wearable and implantable devices.[10]

In summary, Potassium lonophore lll is a well-characterized and highly effective molecule for
the selective detection of potassium ions. Its robust performance, particularly in complex
biological matrices, has solidified its role as a critical component in modern analytical and
diagnostic technologies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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